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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a PFI-90 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction
PFI-90 is a selective inhibitor of the histone demethylase KDM3B, which plays a critical role in

gene expression by altering histone methylation states.[1][2][3] It has been identified as an

agent that disrupts the oncogenic activity of PAX3-FOXO1 in fusion-positive

rhabdomyosarcoma (FP-RMS).[1] Accurate and consistent preparation of PFI-90 stock

solutions is crucial for obtaining reproducible results in downstream biological assays. This

protocol outlines the necessary steps to prepare a concentrated stock solution of PFI-90 in

DMSO, which can then be diluted to working concentrations for various experimental

applications.

Physicochemical Properties and Storage
PFI-90 is typically supplied as a white to beige powder.[1] Key properties and storage

recommendations are summarized below.
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Table 1: PFI-90 Properties and Recommended Storage

Property Value

CAS Number 53995-62-3[1][2][4]

Molecular Formula C₁₁H₁₀N₄O[2][3][4]

Molecular Weight 214.22 g/mol [1][2][3][4]

Solubility in DMSO

Varies by supplier; reported values range from 2

mg/mL to 100 mg/mL.[1][3][4] Sonication may

be required for higher concentrations.[3][4]

Storage of Powder Store at -20°C for up to 3 years.[3][4]

Storage of Stock Solution

Store in aliquots at -80°C for up to 1 year or at

-20°C for up to 1 month.[3][4] Avoid repeated

freeze-thaw cycles.

Experimental Protocol
This protocol provides a method for preparing a 10 mM stock solution of PFI-90 in DMSO. The

same principle can be applied to prepare other concentrations, provided they do not exceed

the compound's solubility limit.

Required Materials and Equipment
PFI-90 powder (CAS: 53995-62-3)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Sonicator (bath or probe type)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Calculation of Reagents
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM PFI-90 Stock Solution:

Mass (mg) = 10 mM x 1 mL x 214.22 g/mol / 1000

Mass (mg) = 2.14 mg

Table 2: Mass of PFI-90 Required for Common Stock Concentrations

Desired Stock
Concentration

Volume of DMSO Mass of PFI-90 Required

10 mM 1 mL 2.14 mg

20 mM 1 mL 4.28 mg

50 mM 1 mL 10.71 mg

10 mM 5 mL 10.71 mg

Step-by-Step Procedure
Preparation: Before opening, allow the vial of PFI-90 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

calculated amount of PFI-90 powder (e.g., 2.14 mg for 1 mL of 10 mM stock) and add it to

the tube.
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Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the PFI-90 powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (If Necessary): If the compound does not fully dissolve with vortexing, sonicate

the solution.[3][4] A brief sonication in a water bath (5-10 minutes) is typically sufficient.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for

short-term storage (up to one month).[3][4]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the PFI-90 stock

solution and the simplified signaling pathway it inhibits.
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PFI-90 Stock Solution Workflow
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Caption: Workflow for PFI-90 Stock Solution Preparation.
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Simplified PFI-90 Mechanism of Action
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Caption: PFI-90 Inhibition of the KDM3B Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PFI-90 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

2. medchemexpress.com [medchemexpress.com]

3. PFI-90 | Histone Demethylase | TargetMol [targetmol.com]

4. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Note: Preparation of PFI-90 Stock Solution
with DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583005/docs#application-note-preparation-of-pfi-
90-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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